Cas no 2229115-81-3 (Tert-butyl 2-(3,5-dimethylphenyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 2-(3,5-dimethylphenyl)piperazine-1-carboxylate
• CAS No: 2229115-81-3
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 6449603
• PubChem ID: 165831436
• Update Time: 2025-06-14

Tert-butyl 2-(3,5-dimethylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1875383
• tert-butyl 2-(3,5-dimethylphenyl)piperazine-1-carboxylate
• 2229115-81-3
• Tert-butyl 2-(3,5-dimethylphenyl)piperazine-1-carboxylate

• Inchi： 1S/C17H26N2O2/c1-12-8-13(2)10-14(9-12)15-11-18-6-7-19(15)16(20)21-17(3,4)5/h8-10,15,18H,6-7,11H2,1-5H3
• InChI Key： MDHBHLYJFZGVRY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

Additional information on Tert-butyl 2-(3,5-dimethylphenyl)piperazine-1-carboxylate

Comprehensive Overview of Tert-butyl 2-(3,5-dimethylphenyl)piperazine-1-carboxylate (CAS No. 2229115-81-3)

Tert-butyl 2-(3,5-dimethylphenyl)piperazine-1-carboxylate (CAS No. 2229115-81-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the piperazine derivative family, which is widely recognized for its versatility in drug discovery and development. The presence of the tert-butyl group and the 3,5-dimethylphenyl moiety enhances its stability and potential biological activity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for piperazine derivatives has surged, driven by their applications in designing novel therapeutic agents. Researchers are particularly interested in compounds like Tert-butyl 2-(3,5-dimethylphenyl)piperazine-1-carboxylate due to their potential role in modulating central nervous system (CNS) targets. The compound's structural features align with current trends in small-molecule drug development, where carboxylate and aryl functionalities are often leveraged to improve pharmacokinetic properties.

The synthesis of Tert-butyl 2-(3,5-dimethylphenyl)piperazine-1-carboxylate typically involves multi-step organic reactions, including Boc protection and aryl substitution. These methods are well-documented in peer-reviewed literature, highlighting the compound's relevance in modern synthetic workflows. Its CAS No. 2229115-81-3 serves as a unique identifier, facilitating precise referencing in academic and industrial settings.

From an industrial perspective, this compound is often utilized as a building block for more complex molecules. Its compatibility with various cross-coupling reactions and catalytic transformations makes it a preferred choice for chemists working on high-value intermediates. Additionally, its stability under standard laboratory conditions ensures consistent performance in experimental setups.

Recent advancements in computational chemistry and AI-driven drug design have further amplified interest in Tert-butyl 2-(3,5-dimethylphenyl)piperazine-1-carboxylate. Predictive modeling tools now enable researchers to explore its interactions with biological targets more efficiently, reducing the time and cost associated with traditional screening methods. This aligns with the growing emphasis on sustainable chemistry and green synthesis practices.

For those seeking detailed technical data, the compound's spectroscopic properties (e.g., NMR, IR, and MS) are thoroughly characterized in available literature. These insights are critical for quality control and regulatory compliance, particularly in pharmaceutical manufacturing. Furthermore, its solubility and thermal stability profiles are well-documented, aiding in formulation development.

In conclusion, Tert-butyl 2-(3,5-dimethylphenyl)piperazine-1-carboxylate (CAS No. 2229115-81-3) represents a pivotal compound in contemporary chemical research. Its multifaceted applications, from medicinal chemistry to material science, underscore its importance in advancing scientific innovation. As the field evolves, this compound is poised to play an even greater role in addressing unmet challenges in drug discovery and molecular design.